Cas no 1261949-57-8 (5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261949-57-8
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• MDL: MFCD18316356
• CID: 2765462
• PubChem ID: 53222079
• Update Time: 2025-10-28

5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylate
• 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol, 95%
• MFCD18316356
• DTXSID10686657
• 1261949-57-8
• 5-(3-METHOXYCARBONYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316356
• Inchi： 1S/C15H11F3O4/c1-21-14(20)10-4-2-3-9(5-10)11-6-12(19)8-13(7-11)22-15(16,17)18/h2-8,19H,1H3
• InChI Key： RCIYQRZDYIPCTG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC=C(C(=O)OC)C=1)O)(F)F

Computed Properties

• Exact Mass: 312.06094331Da
• Monoisotopic Mass: 312.06094331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol

Research Brief on 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS: 1261949-57-8): Recent Advances and Applications

The compound 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS: 1261949-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's trifluoromethoxy and methoxycarbonyl functional groups contribute to its distinct chemical reactivity and pharmacological profile, making it a subject of interest for medicinal chemists and pharmacologists alike.

Recent studies have explored the synthetic pathways for 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol, highlighting improvements in yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of introducing the trifluoromethoxy group, a critical step in the synthesis. This advancement not only reduces production costs but also minimizes the formation of byproducts, which is crucial for scaling up pharmaceutical manufacturing. The study also emphasized the compound's stability under physiological conditions, a key factor for its potential in vivo applications.

In terms of biological activity, 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol has demonstrated promising results in preclinical models of inflammatory diseases. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with selectivity over COX-1, suggesting its potential as a next-generation anti-inflammatory agent with reduced gastrointestinal side effects. Additionally, molecular docking studies have elucidated the compound's binding interactions with the COX-2 active site, providing a structural basis for further optimization.

Beyond its anti-inflammatory properties, emerging evidence points to the compound's role in modulating oxidative stress pathways. A 2024 study in Free Radical Biology and Medicine reported that 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol exhibits significant antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes. These findings open new avenues for its application in neurodegenerative diseases and aging-related conditions, where oxidative stress is a key pathological factor.

Despite these promising developments, challenges remain in the clinical translation of 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption. Moreover, comprehensive toxicology assessments are still underway to ensure its safety profile meets regulatory standards. Ongoing research is also exploring its potential synergistic effects with existing therapeutics, which could broaden its clinical utility.

In conclusion, 5-(3-Methoxycarbonylphenyl)-3-trifluoromethoxyphenol (CAS: 1261949-57-8) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifunctional pharmacological profile, coupled with recent advancements in synthetic methodologies, positions it as a promising candidate for further drug development. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic indications through rigorous preclinical and clinical testing.